6-(Trifluoromethoxy)quinolin-2(1H)-one
Cat. No. B1467742
Key on ui cas rn:
676131-27-4
M. Wt: 229.15 g/mol
InChI Key: GVSUVWNRUWZJGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[F:1][C:2]([O:3][c:4]1[cH:5][c:6]2[cH:7][cH:8][c:9](=[O:14])[nH:10][c:11]2[cH:12][cH:13]1)([F:15])[F:16].[P:17]([Cl:18])([Cl:19])([Cl:20])=[O:21]>>[F:1][C:2]([O:3][c:4]1[cH:5][c:6]2[cH:7][cH:8][c:9]([Cl:19])[n:10][c:11]2[cH:12][cH:13]1)([F:15])[F:16]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
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O=c1ccc2cc(OC(F)(F)F)ccc2[nH]1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O=P(Cl)(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC(F)(F)Oc1ccc2nc(Cl)ccc2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
